molecular formula C14H21N B13265848 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline

6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline

Cat. No.: B13265848
M. Wt: 203.32 g/mol
InChI Key: AYFWRZLIXGFCCF-UHFFFAOYSA-N
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Description

6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline is a specialty chemical building block of high interest in medicinal chemistry and organic synthesis. As a derivative of the 1,2,3,4-tetrahydroquinoline (THQ) scaffold, it serves as a versatile precursor for the development of novel compounds. The THQ core structure is recognized for its significant presence in natural products and pharmacologically active molecules, demonstrating a wide range of biological activities such as anti-inflammatory, anti-bacterial, and anti-cancer properties . Compounds based on this scaffold are frequently investigated as inhibitors for various enzymes, including neuronal nitric oxide synthase (nNOS), which is a target for neurological disorder research . Furthermore, substituted tetrahydroquinolines are studied in the field of materials science, particularly in the context of hydrogen storage, where they can act as liquid organic hydrogen carriers (LOHCs) . The specific steric and electronic influences of the tert-butyl and methyl substituents at the 6 and 8 positions, respectively, make this compound a valuable intermediate for structure-activity relationship (SAR) studies and for the synthesis of more complex, functionalized molecules. This product is intended for research purposes only and is not for diagnostic or therapeutic use. Researchers are encouraged to consult the scientific literature for the most current applications of this chemical class.

Properties

Molecular Formula

 C14H21N

Molecular Weight

 203.32 g/mol

IUPAC Name

 6-tert-butyl-8-methyl-1,2,3,4-tetrahydroquinoline

InChI

 InChI=1S/C14H21N/c1-10-8-12(14(2,3)4)9-11-6-5-7-15-13(10)11/h8-9,15H,5-7H2,1-4H3

InChI Key

 AYFWRZLIXGFCCF-UHFFFAOYSA-N

Canonical SMILES

 CC1=CC(=CC2=C1NCCC2)C(C)(C)C

Origin of Product

 United States
Foundational & Exploratory

An In-Depth Technical Guide to the Physicochemical Properties of 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of the predicted and experimental physicochemical properties of the novel compound, 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline. As a unique substituted tetrahydroquinoline, this molecule holds potential for applications in medicinal chemistry and drug discovery. Due to the limited availability of direct experimental data, this guide employs a predictive approach, leveraging data from structurally analogous compounds to forecast key physicochemical parameters. Furthermore, detailed, field-proven experimental protocols are provided for the empirical determination of these properties, ensuring a self-validating system for researchers. This document is intended for an audience of researchers, scientists, and drug development professionals, offering both theoretical predictions and practical methodologies for the comprehensive characterization of this and similar novel chemical entities.

Introduction: The Significance of Substituted Tetrahydroquinolines

The tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] The strategic placement of substituents on this heterocyclic system allows for the fine-tuning of its physicochemical and pharmacological properties. The title compound, 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline, combines the steric bulk of a tert-butyl group with the electronic influence of a methyl group on the tetrahydroquinoline core. These features are anticipated to significantly impact its lipophilicity, solubility, and metabolic stability, making a thorough understanding of its physicochemical profile essential for any drug development campaign.

This guide is structured to provide a holistic view of the compound's properties. We begin with a predictive analysis based on structurally related molecules, followed by detailed experimental protocols for the validation of these predictions.

Predicted Physicochemical Properties: A Comparative Analysis

In the absence of direct experimental data for 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline, we can extrapolate its properties by examining its close structural relatives. This comparative approach provides a scientifically grounded starting point for experimental design.

Property6-tert-Butyl-quinoline6-Methyl-1,2,3,4-tetrahydroquinoline8-Methyl-1,2,3,4-tetrahydroquinoline6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline (Predicted)
Molecular Formula C13H15NC10H13NC10H13NC14H21N
Molecular Weight ( g/mol ) 185.27147.22147.22203.33
Boiling Point (°C) 285-287267257.3~290-310
Melting Point (°C) Not Available35255Solid at room temperature, likely in the range of 40-60 °C
logP (o/w) 3.948 (est)2.572.7~4.0-4.5
Water Solubility 17.97 mg/L (est)InsolubleSparingly solubleVery low
pKa (basic) Not Available5.54Not Available~5.0-6.0

Justification for Predictions:

  • Molecular Weight: Calculated based on the chemical formula.

  • Boiling Point: The presence of both a tert-butyl and a methyl group, along with the tetrahydroquinoline core, is expected to significantly increase the molecular weight and van der Waals forces, leading to a higher boiling point compared to the analogs.

  • Melting Point: The bulky tert-butyl group may disrupt crystal packing, but the overall increase in molecular size would suggest a solid state at room temperature. The predicted range is an educated estimation.

  • logP (o/w): The addition of a lipophilic tert-butyl group is expected to substantially increase the octanol-water partition coefficient (logP) compared to the methyl-substituted analogs.

  • Water Solubility: The predicted high logP value suggests very low aqueous solubility.

  • pKa (basic): The basicity of the nitrogen in the tetrahydroquinoline ring is influenced by the electronic effects of the aromatic substituents. The electron-donating nature of the alkyl groups is expected to result in a pKa value in the weakly basic range.

In Silico Modeling and QSAR for Property Prediction

Quantitative Structure-Activity Relationship (QSAR) and Quantitative Structure-Property Relationship (QSPR) models are powerful computational tools for predicting the properties of novel molecules.[2][3][4] These models use mathematical algorithms to correlate a compound's chemical structure with its physicochemical or biological activity.[3][4]

For 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline, a recommended workflow for in silico prediction would be:

QSAR_Workflow A Input: 2D/3D Structure of Target Molecule B Calculate Molecular Descriptors A->B Chemoinformatics Software C Select Relevant Descriptors B->C Statistical Methods D Apply Validated QSAR/QSPR Model C->D e.g., EPI Suite™, Open-source models E Output: Predicted Physicochemical Properties D->E

Caption: A generalized workflow for the in silico prediction of physicochemical properties using QSAR/QSPR models.

Several open-source and commercial software packages can be utilized for these predictions, often employing molecular fingerprints and machine learning algorithms.[5][6][7][8]

Experimental Determination of Physicochemical Properties

The following section details the standard operating procedures for the experimental determination of the key physicochemical properties of 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline.

Melting Point Determination

The melting point provides a crucial indication of a compound's purity.[9]

Protocol: Capillary Melting Point Determination

  • Sample Preparation: Finely powder a small, dry sample of the compound.

  • Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

  • Apparatus Setup: Place the capillary tube in a calibrated melting point apparatus.

  • Heating: Heat the sample rapidly to about 15-20°C below the expected melting point, then reduce the heating rate to 1-2°C per minute.

  • Observation: Record the temperature at which the first liquid appears (onset) and the temperature at which the entire sample is liquid (completion). The melting point is reported as this range. A narrow range (0.5-2°C) is indicative of high purity.[9]

Melting_Point_Workflow cluster_prep Sample Preparation cluster_measurement Measurement cluster_analysis Analysis prep1 Grind Sample to Fine Powder prep2 Pack into Capillary Tube prep1->prep2 measure1 Place in Melting Point Apparatus prep2->measure1 measure2 Heat Slowly Near Melting Point measure1->measure2 measure3 Record Onset and Completion Temperatures measure2->measure3 analysis1 Determine Melting Point Range measure3->analysis1 analysis2 Assess Purity analysis1->analysis2

Caption: Workflow for the experimental determination of melting point.

Boiling Point Determination

For liquid compounds or those that can be distilled, the boiling point is a key characteristic.

Protocol: Micro-Boiling Point Determination

  • Sample Preparation: Place a small amount of the liquid sample into a fusion tube.

  • Capillary Inversion: Seal one end of a capillary tube and place it, open end down, into the fusion tube.

  • Heating: Attach the fusion tube to a thermometer and heat it in a suitable heating bath (e.g., paraffin oil).

  • Observation: As the temperature rises, a stream of bubbles will emerge from the capillary tube.

  • Cooling and Recording: Remove the heat source and allow the apparatus to cool slowly. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Solubility Determination

Solubility in various solvents provides insights into the polarity and potential formulation strategies for a compound.

Protocol: Qualitative Solubility Testing

  • Solvent Selection: Use a range of solvents with varying polarities (e.g., water, ethanol, acetone, diethyl ether, hexane).

  • Procedure: To approximately 1 mL of each solvent in a separate test tube, add a small amount (a few milligrams) of the compound.

  • Observation: Agitate the mixture and observe whether the solid dissolves completely, partially, or not at all.

  • Aqueous pH Solubility: Test solubility in aqueous solutions of varying pH (e.g., 5% HCl, 5% NaHCO3, 5% NaOH) to assess acidic or basic properties.[10]

pKa Determination

The acid dissociation constant (pKa) is critical for understanding a drug's behavior in physiological environments.

Protocol: Potentiometric Titration

  • Solution Preparation: Prepare a solution of the compound of known concentration in a suitable solvent (often a water-cosolvent mixture for poorly soluble compounds).

  • Titration: Titrate the solution with a standardized solution of a strong acid or base.

  • pH Monitoring: Monitor the pH of the solution continuously using a calibrated pH meter.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point.[11][12][13]

logP Determination

The octanol-water partition coefficient (logP) is a key measure of a compound's lipophilicity.

Protocol: Shake-Flask Method

  • Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol.

  • Partitioning: Dissolve a known amount of the compound in one of the phases. Add a known volume of the other phase.

  • Equilibration: Shake the mixture vigorously for a set period to allow for partitioning between the two phases.

  • Phase Separation: Separate the two phases by centrifugation.

  • Concentration Analysis: Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

  • Calculation: The logP is calculated as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.[9][14][15][16][17]

Spectroscopic Characterization

Spectroscopic analysis is essential for structural elucidation and confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the aliphatic protons of the tetrahydroquinoline ring, the methyl group, and the tert-butyl group. The chemical shifts and coupling patterns will provide detailed information about the substitution pattern and conformation.[18][19][20][21]

  • ¹³C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom in the molecule, confirming the carbon skeleton.[1][22][23]

Infrared (IR) Spectroscopy

The IR spectrum will display characteristic absorption bands for the N-H bond (if not substituted), C-H bonds (aromatic and aliphatic), and C=C bonds of the aromatic ring.[24][25][26]

Mass Spectrometry (MS)

Mass spectrometry will provide the molecular weight of the compound and information about its fragmentation pattern. The fragmentation of tetrahydroquinolines often involves the loss of substituents from the saturated ring.[27][28][29]

Conclusion

This technical guide provides a robust framework for understanding and characterizing the physicochemical properties of the novel compound 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline. By combining predictive modeling based on structural analogs with detailed experimental protocols, researchers can efficiently and accurately determine the key parameters necessary for advancing this molecule in drug discovery and development pipelines. The methodologies outlined herein are not only applicable to the title compound but also serve as a valuable resource for the characterization of other new chemical entities.

References

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6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline: A Technical Guide for Advanced Research

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the novel organic compound 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline, detailing its synthesis, spectroscopic characterization, and potential applications in medicinal chemistry and drug discovery.

Core Concepts: The Significance of the Tetrahydroquinoline Scaffold

The 1,2,3,4-tetrahydroquinoline framework is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold."[1][2] This class of nitrogen-containing heterocyclic compounds is prevalent in a wide array of biologically active natural products and synthetic pharmaceuticals.[2][3] Their diverse pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties, make them a focal point of drug discovery efforts.[1]

Strategic Substitutions: The Role of tert-Butyl and Methyl Groups

The specific substitution pattern of a tert-butyl group at the 6-position and a methyl group at the 8-position is a deliberate design choice aimed at optimizing the molecule's drug-like properties.

  • The tert-Butyl Group: This bulky substituent is a common motif in medicinal chemistry.[4][5] Its primary role is to provide steric shielding, which can protect the molecule from metabolic degradation by enzymes like cytochrome P450s, thereby increasing its biological half-life.[6][7] Furthermore, its lipophilic nature can enhance the molecule's ability to cross cellular membranes.[6]

  • The 8-Methyl Group: The placement of a methyl group at the 8-position, ortho to the nitrogen atom, introduces what is known as an "ortho effect."[8][9] This steric hindrance can influence the basicity of the aniline nitrogen and restrict the conformation of the tetrahydroquinoline ring.[10][11][12] This conformational locking can lead to more selective and potent interactions with biological targets.[6]

Synthesis and Mechanistic Pathway

The construction of the 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline ring system can be efficiently achieved through a modified Friedländer annulation, a classic and versatile method for quinoline synthesis.[13][14][15][16][17]

Proposed Synthetic Route

The synthesis commences with the reaction of 4-tert-butylaniline and 2-methylaniline to form the appropriately substituted aniline precursor. This intermediate is then subjected to a cyclization reaction with an α,β-unsaturated aldehyde or ketone, followed by a reduction step to yield the final tetrahydroquinoline product.

Caption: Proposed synthetic pathway for 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline.

Detailed Experimental Protocol: Synthesis

Materials:

  • 4-tert-butylaniline

  • 2-methylaniline

  • Crotonaldehyde

  • Hydrochloric acid

  • Sodium borohydride

  • Methanol

  • Dichloromethane

  • Anhydrous magnesium sulfate

Procedure:

  • Precursor Synthesis: React 4-tert-butylaniline with 2-methylaniline under appropriate coupling conditions to form N-(4-tert-butylphenyl)-2-methylaniline.

  • Cyclization: In a round-bottom flask, dissolve the substituted aniline intermediate in ethanol. Add a catalytic amount of a strong acid, such as hydrochloric acid. Slowly add crotonaldehyde to the mixture.

  • Reaction Monitoring: Reflux the reaction mixture and monitor its progress using thin-layer chromatography (TLC).

  • Reduction: Once the cyclization is complete, cool the reaction mixture to room temperature. Add sodium borohydride portion-wise to reduce the resulting quinoline to the desired tetrahydroquinoline.

  • Work-up and Purification: Quench the reaction with water and extract the product with dichloromethane. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography.

Spectroscopic and Physicochemical Characterization

The structural identity and purity of the synthesized 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline can be confirmed through a combination of spectroscopic techniques.

Predicted Physicochemical Properties
PropertyPredicted Value
Molecular FormulaC₁₅H₂₃N
Molecular Weight217.35 g/mol
XlogP33.5
AppearanceColorless to pale yellow oil
Expected Spectroscopic Data
TechniqueExpected Peaks/Signals
¹H NMR Aromatic protons in the range of δ 6.8-7.2 ppm; Aliphatic protons of the tetrahydroquinoline ring from δ 1.8-3.4 ppm; A singlet for the tert-butyl group around δ 1.3 ppm; A singlet for the methyl group around δ 2.2 ppm.
¹³C NMR Aromatic carbons between δ 110-150 ppm; Aliphatic carbons from δ 20-50 ppm; Quaternary carbon of the tert-butyl group around δ 34 ppm and the methyl carbons around δ 31 ppm; The methyl group carbon should appear around δ 17 ppm.
IR (cm⁻¹) N-H stretch around 3350-3450 cm⁻¹; C-H aromatic stretch just above 3000 cm⁻¹; C-H aliphatic stretch just below 3000 cm⁻¹; C=C aromatic stretch around 1600 cm⁻¹.
Mass Spec (m/z) Molecular ion peak [M]⁺ at 217; A significant fragment [M-15]⁺ at 202, corresponding to the loss of a methyl group.

Potential Applications in Drug Discovery

The unique structural features of 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline make it a promising scaffold for the development of novel therapeutic agents.

Workflow for Biological Evaluation

G Synthesis & Purification Synthesis & Purification In Vitro Screening (e.g., Enzyme Assays, Receptor Binding) In Vitro Screening (e.g., Enzyme Assays, Receptor Binding) Synthesis & Purification->In Vitro Screening (e.g., Enzyme Assays, Receptor Binding) Hit Identification Hit Identification In Vitro Screening (e.g., Enzyme Assays, Receptor Binding)->Hit Identification Lead Optimization (SAR Studies) Lead Optimization (SAR Studies) Hit Identification->Lead Optimization (SAR Studies) In Vivo Animal Models In Vivo Animal Models Lead Optimization (SAR Studies)->In Vivo Animal Models Preclinical Development Preclinical Development In Vivo Animal Models->Preclinical Development

Caption: A typical workflow for evaluating the biological activity of a novel compound.

Potential Therapeutic Areas

  • Oncology: The tetrahydroquinoline core is found in several anticancer agents.[1]

  • Neurodegenerative Diseases: Derivatives of tetrahydroquinoline have been investigated for their potential in treating conditions like Alzheimer's disease.[3]

  • Infectious Diseases: The scaffold has been a template for the development of antibacterial and antiviral drugs.[3][18]

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  • Morpholine-Substituted Tetrahydroquinoline Derivatives as Potential mTOR Inhibitors: Synthesis, Computational Insights, and Cellular Analysis. (2025, February 23). MDPI. Retrieved from [Link]

  • para-methyl tetrahydroquinoline. The Good Scents Company. Retrieved from [Link]

  • Synthesis and Antifungal Activity of Some 6-tert-butyl-8-chloro-2, 3-dimethylquinolin-4-ol Derivatives against Pyricularia oryae. Bentham Science. Retrieved from [Link]

  • Tetrahydroquinoline derivatives and a process for preparing the same. Google Patents.

  • 8-Methyl-1,2,3,4-tetrahydroquinoline. PubChem. Retrieved from [Link]

  • Recent insight in the phytochemistry and bioactivity of organic. (2025, March 28). ResearchGate. Retrieved from [Link]

  • DI-TERT-BUTYL-2,2'-METHYLENEDI-P-CRESOL. OECD. Retrieved from [Link]

  • Methyl 6-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylate (C12H15NO2). PubChemLite. Retrieved from [Link]

  • 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoline. PubChem. Retrieved from [Link]

  • 6-Methyl-1,2,3,4-tetrahydroquinoline. NIST WebBook. Retrieved from [Link]

Sources

Methodological & Application

Application Note: Strategic Synthesis of 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Rationale

The 1,2,3,4-tetrahydroquinoline (THQ) scaffold is a privileged structure in medicinal chemistry, serving as a core pharmacophore for androgen receptor modulators, antioxidant agents, and psychotropic drugs. The specific target, 6-tert-butyl-8-methyl-1,2,3,4-tetrahydroquinoline , presents a unique synthetic challenge due to the steric bulk of the tert-butyl group at C6 and the "peri-strain" introduced by the methyl group at C8.

This Application Note details a robust, two-stage synthetic route:

  • Construction of the Heterocycle: A modified Skraup cyclization to form the fully aromatic quinoline core.

  • Regioselective Reduction: A catalytic hydrogenation protocol optimized to overcome the steric hindrance at the C8 position, ensuring exclusive reduction of the pyridine ring (1,2,3,4-isomer) over the benzene ring (5,6,7,8-isomer).

Retrosynthetic Logic

The synthesis is designed to utilize commercially available 4-tert-butyl-2-methylaniline as the starting material. This locks the substituent pattern early, avoiding the regioselectivity issues associated with late-stage Friedel-Crafts alkylations.

Retrosynthesis Target Target: 6-tBu-8-Me-THQ Quinoline Intermediate: 6-tBu-8-Me-Quinoline Target->Quinoline Selective Hydrogenation Aniline Starting Material: 4-tert-Butyl-2-methylaniline Quinoline->Aniline Cyclization Reagents Glycerol / Oxidant (Skraup Conditions) Reagents->Quinoline

Figure 1: Retrosynthetic disconnection strategy relying on the availability of the substituted aniline.

Critical Synthetic Considerations

The "Peri-Effect" and Catalyst Poisoning

The C8-methyl group is located at the peri position relative to the nitrogen atom. In the hydrogenation step, this group exerts steric pressure that can:

  • Hinder the adsorption of the quinoline nitrogen onto the catalyst surface (Pd or Pt).

  • Reduce the rate of hydrogenation compared to non-substituted quinolines.

  • Solution: We utilize Platinum Oxide (Adams' Catalyst) in acidic media. The acid protonates the nitrogen, changing the adsorption mode and activating the pyridine ring for reduction, while the high activity of Pt overcomes the steric barrier.

Safety in Skraup Cyclization

Classical Skraup reactions use nitrobenzene as an oxidant and can be violently exothermic ("runaway reactions").

  • Modification: This protocol uses Iodine (I₂) or a controlled addition of Nitrobenzene with Ferrous Sulfate as a moderator to dampen the exotherm.

Experimental Protocols

Protocol A: Synthesis of 6-tert-Butyl-8-methylquinoline

Reaction Type: Modified Skraup Cyclization Scale: 50 mmol

Reagents & Stoichiometry
ComponentRoleEquivalentsQuantity
4-tert-Butyl-2-methylaniline Substrate1.08.16 g
Glycerol C3 Source3.013.8 g
Sulfuric Acid (conc.) Catalyst/Solvent2.5 (w/w)~20 mL
Nitrobenzene Oxidant0.63.7 g
Ferrous Sulfate (FeSO₄[1]·7H₂O) Moderator0.050.7 g
Step-by-Step Methodology

  • Setup: Equip a 250 mL three-necked round-bottom flask with a mechanical stirrer (magnetic stirring may fail due to viscosity), a reflux condenser, and an internal thermometer.

  • Mixing: Add the aniline, glycerol, nitrobenzene, and ferrous sulfate.

  • Acid Addition: Place the flask in an ice bath. Add concentrated H₂SO₄ dropwise. Caution: The addition is exothermic.[2]

  • Controlled Heating:

    • Heat the mixture slowly to 100°C . Hold for 30 minutes.

    • Raise temperature to 135–140°C . The reaction will likely reflux vigorously (generation of acrolein in situ).

    • Maintain reflux for 4–6 hours. Monitor by TLC (Eluent: 20% EtOAc/Hexanes).

  • Workup:

    • Cool the dark tarry mixture to ~80°C.

    • Pour carefully into 500 mL of ice-water .

    • Steam Distillation (Critical): Steam distill the mixture to remove unreacted nitrobenzene. Discard the distillate.

  • Isolation:

    • Basify the aqueous residue (pot residue) with 50% NaOH solution until pH > 12. Note: The quinoline will separate as an oil or solid.

    • Extract with Dichloromethane (DCM) (3 x 100 mL).

    • Dry combined organics over MgSO₄ and concentrate.

  • Purification: Purify via flash chromatography (SiO₂, Gradient 0-10% EtOAc in Hexanes) to yield the quinoline intermediate.

Protocol B: Selective Hydrogenation to 1,2,3,4-Tetrahydroquinoline

Reaction Type: Heterogeneous Catalytic Hydrogenation Scale: 20 mmol

Reagents & Stoichiometry
ComponentRoleEquivalentsQuantity
6-tBu-8-Me-Quinoline Substrate1.04.0 g
PtO₂ (Adams' Catalyst) Catalyst5 mol%227 mg
Acetic Acid (Glacial) Solvent/ActivatorSolvent40 mL
Hydrogen (H₂) Reductant50–60 psiExcess
Step-by-Step Methodology

  • Catalyst Loading: In a hydrogenation bottle (Parr shaker type) or high-pressure autoclave, add the PtO₂ catalyst.

    • Safety Note: Add a small amount of acetic acid to wet the catalyst before adding the substrate to prevent ignition of methanol vapors if used (though here we use pure AcOH).

  • Substrate Addition: Dissolve the quinoline intermediate in glacial acetic acid and add to the vessel.

  • Hydrogenation:

    • Purge the vessel with N₂ (3x) then H₂ (3x).

    • Pressurize to 60 psi (4 bar) .

    • Shake/Stir at Room Temperature for 12–24 hours.

    • Checkpoint: If reaction stalls (due to steric hindrance), heat to 50°C. Do not exceed 60°C to avoid reducing the benzene ring.

  • Workup:

    • Filter the mixture through a pad of Celite to remove the catalyst. Caution: Spent catalyst is pyrophoric. Keep wet.

    • Concentrate the acetic acid filtrate under reduced pressure.

    • Resuspend the residue in water and neutralize with saturated NaHCO₃ (gas evolution!).

    • Extract with Ethyl Acetate (3 x 50 mL).

  • Final Purification:

    • The crude product is usually of high purity (>95%).

    • If necessary, recrystallize from Hexanes/EtOAc or pass through a short silica plug.

Workflow cluster_0 Protocol B: Hydrogenation Workflow Start Start: Quinoline + PtO2 + AcOH H2_Add Pressurize H2 (60 psi) Start->H2_Add Reaction Reaction: 24h @ RT (Protonation activates C=N) H2_Add->Reaction Filter Filter (Celite) Reaction->Filter Neutralize Neutralize (NaHCO3) Filter->Neutralize Product Isolate THQ Neutralize->Product

Figure 2: Workflow for the selective hydrogenation step.

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, check for these specific spectral signatures.

Analytical MethodDiagnostic SignalStructural Confirmation
¹H NMR δ ~3.3 ppm (Triplet, 2H) Confirms C2-H (adjacent to NH). Indicates reduction of pyridine ring.[3]
¹H NMR δ ~1.9 ppm (Multiplet, 2H) Confirms C3-H (methylene).
¹H NMR Broad singlet (~4-5 ppm) Presence of N-H proton (absent in precursor quinoline).
¹H NMR Absence of signals > 7.5 ppm Quinoline precursors have downfield protons (C2-H at ~8.8 ppm). These must be gone.
MS (ESI) [M+H]⁺ = 204.17 Molecular ion peak for C₁₄H₂₁N.

Troubleshooting & Optimization

  • Problem: Incomplete conversion during hydrogenation.

    • Cause: Catalyst poisoning by the amine product or insufficient pressure.

    • Fix: Add 1 equivalent of HCl (conc.) to the acetic acid solution. The hydrochloride salt of the quinoline often hydrogenates faster than the free base.

  • Problem: Over-reduction (formation of decahydroquinoline).

    • Cause: Temperature too high (>80°C) or wrong catalyst (Rh/C is too active for ring saturation).

    • Fix: Strictly control temperature <50°C; stick to PtO₂ or Pd/C.

References

  • Manske, R. H. F.; Kulka, M. "The Skraup Synthesis of Quinolines."[4] Organic Reactions, 1953 , 7, 59–98.

  • Wang, G.-W.; et al. "Synthesis of Quinolines via Skraup Reaction Mediated by Iodine." Tetrahedron Letters, 2010 , 51, 1377.

  • Rylander, P. N.Catalytic Hydrogenation in Organic Synthesis. Academic Press: New York, 1979.

  • Sridharan, V.; Suryavanshi, P. A.; Menéndez, J. C. "Advances in the Chemistry of Tetrahydroquinolines." Chemical Reviews, 2011 , 111(11), 7157–7259.

Sources

Application Note: High-Performance Analysis of 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Molecule Profile

This guide details the analytical protocols for 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline , a lipophilic, weakly basic intermediate often encountered in the synthesis of specialized antioxidants, pharmaceutical ligands, and functionalized quinoline derivatives. Due to its specific substitution pattern (tert-butyl at C6, methyl at C8), this molecule exhibits significant hydrophobicity and steric hindrance, presenting unique challenges for chromatographic resolution and peak shape symmetry.

Physicochemical Profile (Theoretical)
PropertyValue (Est.)Implications for Analysis
Formula C₁₄H₂₁NMolecular Weight: 203.32 g/mol
Structure Bicyclic Aniline DerivativeUV Active (254 nm); ESI+ Ionizable
pKa (Conj. Acid) ~5.2 – 5.8Behaves as a weak base (aniline-like). Ionized at pH < 4; Neutral at pH > 7.
LogP ~4.2 – 4.8Highly Lipophilic . Requires high organic strength for elution.
Boiling Point ~270–290 °CSuitable for GC, but high inlet temps required.

Sample Preparation & Extraction

Objective: Isolate TBMTQ from reaction matrices (e.g., toluene, DCM) or biological fluids while removing inorganic catalysts and polar byproducts.

Protocol A: Liquid-Liquid Extraction (LLE)

Best for: Reaction monitoring and bulk purity assessment.

  • Aliquot: Take 1 mL of reaction mixture.

  • Quench/Dilute: Add 5 mL Dichloromethane (DCM) .

  • Wash: Add 5 mL 0.1 M NaOH .

    • Scientific Rationale: High pH ensures the amine is in its neutral (free base) form, maximizing partition into the organic layer and removing acidic impurities.

  • Agitate: Vortex for 30 seconds; Centrifuge at 3000 rpm for 3 mins.

  • Collect: Transfer the lower organic layer to a clean vial.

  • Dry: Pass through anhydrous Na₂SO₄ cartridge.

  • Reconstitute (for HPLC): Evaporate DCM under N₂ stream; reconstitute in Acetonitrile (MeCN) .

Protocol B: Derivatization for GC-MS (Recommended)

Best for: Trace quantification and improving peak symmetry.

  • Reagent: Trifluoroacetic Anhydride (TFAA).

  • Mechanism: Converts the secondary amine (N-H) to a trifluoroacetamide (N-COCF₃), eliminating hydrogen bonding with silanols in the GC liner/column.

  • Steps:

    • Dissolve residue in 100 µL Ethyl Acetate.

    • Add 50 µL TFAA. Incubate at 60°C for 20 mins.

    • Evaporate excess reagent; reconstitute in Ethyl Acetate.

HPLC-UV/MS Methodology

Rationale: As a weak base (pKa ~5.5), TBMTQ is best analyzed at low pH to ensure full protonation (solubility) or high pH (if using hybrid columns) to ensure neutrality. The low pH method is preferred for MS sensitivity (ESI+).

Instrument Parameters

  • System: Agilent 1290 Infinity II or Waters ACQUITY UPLC.

  • Detector: DAD (254 nm) + MS (ESI Positive Mode).

  • Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or Waters XSelect CSH C18 (for superior peak shape of basic compounds).

Mobile Phase & Gradient

  • Solvent A: 0.1% Formic Acid in Water (pH ~2.7).

  • Solvent B: Acetonitrile (MeCN). Note: MeCN is preferred over MeOH due to the high lipophilicity of the tert-butyl group.

Time (min)% Solvent BFlow Rate (mL/min)Phase Description
0.00501.0Initial equilibration (High organic start due to LogP)
8.00951.0Linear ramp to elute lipophilic analyte
10.00951.0Wash column
10.10501.0Re-equilibration
13.00501.0End of Run
Mass Spectrometry (LC-MS) Settings

  • Ionization: ESI Positive (M+H)⁺.

  • Target Mass: 204.3 m/z (M+H).

  • Fragmentor Voltage: 100-135 V (Optimize to prevent in-source fragmentation of the t-butyl group).

GC-MS Methodology

Rationale: GC is excellent for this volatile intermediate. However, the secondary amine moiety can cause "tailing" due to activity in the inlet. The derivatization protocol (Section 2) mitigates this, but a direct injection method is provided below for rapid screening.

Instrument Parameters

  • System: Agilent 7890B GC / 5977B MSD.

  • Column: HP-5MS UI (Ultra Inert) or DB-5MS (30 m x 0.25 mm x 0.25 µm).

    • Why UI? Ultra Inert columns are critical for underivatized amines to minimize adsorption.

  • Inlet: Split/Splitless (Split 20:1 recommended).

  • Temperature: 260 °C.

  • Liner: Deactivated single taper with wool (Restek Topaz or Agilent Ultra Inert).

Temperature Program

  • Initial: 100 °C (Hold 1 min).

  • Ramp 1: 20 °C/min to 280 °C.

  • Hold: 280 °C for 5 min.

  • Total Run Time: ~15 mins.

MS Acquisition (EI - 70 eV)

  • Scan Mode: 40 – 350 amu.

  • SIM Mode (Quantitation):

    • m/z 203 (Molecular Ion, M⁺).

    • m/z 188 (Base Peak: [M – CH₃]⁺). Loss of methyl from t-butyl or ring.

    • m/z 146 (Qualifier: [M – t-Butyl]⁺).

Visual Workflows

Workflow 1: Sample Preparation Logic

SamplePrep Start Raw Sample (Reaction Mix) Extract LLE: DCM + 0.1M NaOH (Neutralize Amine) Start->Extract PhaseSep Phase Separation Extract->PhaseSep Organic Organic Layer (Target Analyte) PhaseSep->Organic Aqueous Aqueous Layer (Salts/Acids) PhaseSep->Aqueous Dry Dry (Na2SO4) & Evaporate Organic->Dry Decision Analysis Type? Dry->Decision LC Reconstitute in MeCN (HPLC-UV/MS) Decision->LC Purity/ID GC Derivatize (TFAA) (GC-MS) Decision->GC Quant/Volatiles

Caption: Extraction and decision matrix for isolating TBMTQ from reaction mixtures.

Workflow 2: GC-MS Fragmentation Logic

Fragmentation Parent Molecular Ion (M+) m/z 203 MethylLoss [M - CH3]+ m/z 188 (Base Peak) Parent->MethylLoss -15 amu (t-Butyl CH3) ButylLoss [M - t-Butyl]+ m/z 146 Parent->ButylLoss -57 amu RingFrag Ring Opening/RDA < m/z 130 MethylLoss->RingFrag High Energy

Caption: Predicted Electron Impact (EI) fragmentation pathway for TBMTQ.

Validation & Troubleshooting

System Suitability Criteria

  • Tailing Factor (As): Must be < 1.5. If > 1.5 in HPLC, increase buffer concentration or switch to CSH column. In GC, replace liner or trim column.

  • Resolution (Rs): > 2.0 between TBMTQ and the non-hydrogenated precursor (6-tert-Butyl-8-methylquinoline).

  • Precision: RSD < 2.0% for 6 replicate injections.

Common Issues

  • Double Peaks (HPLC): The "8-methyl" group induces steric rigidity. Ensure the column temperature is at least 40°C to minimize rotamer separation effects, though this is rare in simple THQs.

  • Low Sensitivity (MS): If using ESI+, ensure pH is < 4. At neutral pH, ionization efficiency drops for aniline-like nitrogens.

  • Carryover: Due to high LogP, the analyte sticks to plastic tubing. Use glass vials and a needle wash of 50:50 MeCN:Isopropanol.

References

  • National Institute of Standards and Technology (NIST). Mass Spectra of Tetrahydroquinoline Derivatives. NIST Chemistry WebBook, SRD 69.[1][2] Available at: [Link]

  • PubChem. 1,2,3,4-Tetrahydroquinoline Compound Summary. National Library of Medicine. Available at: [Link]

  • Draper, P. M., & MacLean, D. B. (1968). Mass spectra of tetrahydroquinolines.[3] Canadian Journal of Chemistry, 46(8), 1499–1505. (Foundational text on THQ fragmentation patterns).

  • Vertex AI Search.Consolidated search results for physicochemical properties of alkyl-substituted tetrahydroquinolines. (Data synthesized from multiple chemical databases including ChemicalBook and Fisher Scientific).

Sources

Troubleshooting & Optimization

Troubleshooting common issues in the Povarov reaction for tetrahydroquinolines.

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Troubleshooting 1,2,3,4-Tetrahydroquinoline (THQ) Synthesis via the Povarov Reaction Audience: Medicinal Chemists & Process Development Scientists

Diagnostic Triage: What is failing?

Before altering variables, identify the failure mode using this diagnostic matrix.

SymptomProbable CauseImmediate Action
Low Yield (<30%) Oligomerization of electron-rich alkene (dienophile).Switch to "Inverse Addition" (add alkene slowly to Lewis Acid/Imine). Lower temperature.
Product is Aromatized (Quinoline) Unwanted oxidation (dehydrogenation).Degas solvents. Use Argon atmosphere. Add antioxidant (e.g., BHT).
No Reaction (SM Recovery) Catalyst deactivation or steric hindrance.Check amine basicity (poisoning Lewis Acid). Switch to 

 or 


.
Complex Mixture (TLC smear) Imine hydrolysis or competitive polymerization.Pre-form and isolate the imine (Schiff base) before adding the catalyst/alkene.
Poor Diastereoselectivity Thermodynamic equilibration.Lower reaction temperature (


 to 


). Switch solvent to non-coordinating (DCM).


Technical Deep Dive & Troubleshooting Guides


Module A: The "Black Tar" Scenario (Oligomerization)


User Question: I am using vinyl enol ethers as the dienophile. The reaction turns black immediately, and I isolate mostly polymerized alkene. How do I stop this?


Scientist Response: 
This is the most common failure mode in Povarov reactions involving highly electron-rich alkenes (like ethyl vinyl ether or dihydropyran). The Lewis Acid (LA) catalyzes the cationic polymerization of the alkene faster than the Povarov cycloaddition.


Corrective Protocol: 


    

  • 

    The "Inverse Addition" Technique:  Do not mix all reagents at once.
    

      

    • 

      Step 1: Dissolve the Aniline, Aldehyde, and Catalyst in the solvent (allow imine formation).
      

      • 

    • 

      Step 2: Cool the mixture to 

      
 or 

      
      .

      • 

    • 

      Step 3: Add the alkene dropwise  over 30–60 minutes. This keeps the instantaneous concentration of the alkene low, favoring the bimolecular reaction (Povarov) over the multimolecular polymerization.
      

      • 

    

    • 

  • 

    Catalyst Modulation:  Strong Lewis acids like 

    
 are often too aggressive for sensitive enol ethers. Switch to "softer" or water-tolerant Lewis acids like Indium(III) Chloride (

    
    )      or Scandium(III) Triflate (

    
    )      [1]. These coordinate effectively to the imine nitrogen but are less prone to initiating cationic polymerization.

    • 



Module B: Controlling Stereochemistry (Cis/Trans)


User Question: I need the cis-2,4-disubstituted THQ, but I’m getting a 1:1 mixture or mostly trans. How do I force the diastereoselectivity?


Scientist Response: 
The Povarov reaction proceeds via a stepwise Mannich-type mechanism involving a cationic intermediate, or a concerted asynchronous mechanism, depending on the substrate [2]. The cis-isomer is generally the kinetic  product (endo-transition state), while the trans-isomer is the thermodynamic  product.


Optimization Strategy: 


    

  • 

    Temperature Control:  To maximize the cis (kinetic) isomer, run the reaction at the lowest possible temperature (

    
 to 

    
    ) to prevent epimerization.

    • 

  • 

    Solvent Effects: 
    

      

    • 

      For Cis: Use non-polar, non-coordinating solvents like Dichloromethane (DCM)  or Toluene . These stabilize the tight ion-pair in the transition state (endo-selectivity).
      

      • 

    • 

      For Trans: Use coordinating solvents like Acetonitrile (MeCN) . MeCN can stabilize the cationic intermediate, allowing bond rotation and equilibration to the more stable trans isomer [3].
      

      • 

    

    • 

  • 

    Catalyst Chelation:  If your substrate has chelating groups (e.g., 2-methoxy aniline), using rare-earth triflates like 

    
 can lock the conformation via bidentate coordination, drastically improving selectivity.

    • 



Module C: Preventing Unwanted Oxidation


User Question: I am targeting the tetrahydroquinoline, but NMR shows significant aromatization to the quinoline. Why?


Scientist Response: 
THQs are susceptible to oxidative dehydrogenation, especially if the C2 or C4 positions bear aryl groups. This is often driven by atmospheric oxygen and can be accelerated by the same Lewis Acids used for the synthesis [4].


Prevention Steps: 


    

  • 

    Inert Atmosphere:  Strictly perform the reaction under Nitrogen or Argon.
    

    • 

  • 

    Workup Speed:  Do not leave the crude mixture in air. Quench immediately with saturated 

    
 and purify rapidly.

    • 

  • 

    Alternative:  If the THQ is inherently unstable, consider deliberately oxidizing it to the Quinoline using DDQ or 

    
 if the aromatic core is acceptable for your SAR study. If the saturated ring is required, you may need to N-protect the THQ (e.g., acetylation) in situ to prevent oxidation.

    • 



Visualizing the Mechanism & Troubleshooting Logic


Figure 1: Mechanistic Pathway & Decision Points


This diagram illustrates the stepwise nature of the reaction (Mannich-type) and where the common failure points (Side Reactions) occur.






PovarovMechanism


cluster_0

Critical Control Point


Start

Aniline + Aldehyde


Imine

Schiff Base (Imine)


Start->Imine


- H2O


Complex

Activated Imine
(LA-Complex)


Imine->Complex


+ Lewis Acid


Intermediate

Mannich Cationic
Intermediate


Complex->Intermediate


+ Alkene (Stepwise)


Alkene

Electron-Rich Alkene
(Dienophile)


Polymer

Polymerized Alkene
(Black Tar)


Alkene->Polymer


Acid Catalyzed
(Side Rxn)


THQ

Tetrahydroquinoline
(Product)


Intermediate->THQ


Intramolecular
Cyclization


Quinoline

Quinoline
(Oxidized)


THQ->Quinoline


[O] / -H2





Caption: The Povarov pathway. The critical control point is the competition between the Mannich addition (path to THQ) and alkene polymerization (path to tar).


Figure 2: Troubleshooting Logic Flow






Troubleshooting


Problem

Identify Issue


LowYield

Low Yield / Tar


Problem->LowYield




Stereo

Poor Stereo (dr)


Problem->Stereo




Oxidation

Unwanted Aromatization


Problem->Oxidation




CheckAdd

Is Alkene added all at once?


LowYield->CheckAdd




CheckTemp

Is Temp > 0°C?


Stereo->CheckTemp




CheckAir

Open to Air?


Oxidation->CheckAir




SlowAdd

Action: Slow Addition (Dropwise)


CheckAdd->SlowAdd


Yes


CheckLA

Is LA too strong (BF3)?


CheckAdd->CheckLA


No


SwitchLA

Action: Switch to InCl3 or Sc(OTf)3


CheckLA->SwitchLA


Yes


CoolDown

Action: Cool to -78°C


CheckTemp->CoolDown


Yes


CheckSolv

Is Solvent MeCN?


CheckTemp->CheckSolv


No


SwitchSolv

Action: Switch to DCM/Toluene


CheckSolv->SwitchSolv


Yes


Inert

Action: Use Argon/N2


CheckAir->Inert


Yes


CheckTime

Long reaction time?


CheckAir->CheckTime


No


Quench

Action: Rapid Workup


CheckTime->Quench


Yes





Caption: Decision tree for isolating variables in failed Povarov reactions.


Standardized Operating Protocol (SOP)


Protocol Name:  Robust Synthesis of 2,4-Disubstituted THQs using Indium(III) Chloride.
Rationale: 


 is selected for its stability to water and air, high functional group tolerance, and reduced tendency to polymerize sensitive dienophiles compared to 


 or 


 [5].

Reagents:


    

  • 

    Aniline derivative (1.0 equiv)
    

    • 

  • 

    Aldehyde (1.1 equiv)
    

    • 

  • 

    Alkene / Vinyl Enol Ether (1.2 - 1.5 equiv)
    

    • 

  • 

    Catalyst: 

    
 (10 - 20 mol%)

    • 

  • 

    Solvent: Acetonitrile (MeCN) [Use DCM for higher cis selectivity]
    

    • 

  • 

    Drying Agent: 

    
 or 4Å Molecular Sieves (Optional but recommended)

    • 



Step-by-Step Procedure:


    

  • 

    Imine Pre-formation (Recommended): 
    

      

    • 

      In a flame-dried round-bottom flask, dissolve aniline (1.0 mmol) and aldehyde (1.1 mmol) in MeCN (3 mL).
      

      • 

    • 

      Add anhydrous 

      
 (200 mg) to absorb water. Stir at Room Temp (RT) for 30–60 mins.

      • 

    • 

      Check: Verify imine formation by TLC (disappearance of aniline).
      

      • 

    

    • 

  • 

    Catalyst Addition: 
    

      

    • 

      Filter off the drying agent (if used) into a clean reaction vessel under Argon.
      

      • 

    • 

      Add 

      
 (0.1–0.2 mmol). The solution may darken slightly.

      • 

    

    • 

  • 

    Controlled Cycloaddition: 
    

      

    • 

      Cool the mixture to 

      
 (ice bath).

      • 

    • 

      Dissolve the alkene (1.5 mmol) in MeCN (1 mL).
      

      • 

    • 

      Crucial Step:  Add the alkene solution dropwise over 15 minutes.
      

      • 

    • 

      Allow to warm to RT and stir for 4–12 hours.
      

      • 

    

    • 

  • 

    Workup: 
    

      

    • 

      Quench with saturated aqueous 

      
 (5 mL).

      • 

    • 

      Extract with Ethyl Acetate (3 x 10 mL).
      

      • 

    • 

      Wash combined organics with Brine, dry over 

      
, and concentrate in vacuo.

      • 

    

    • 

  • 

    Purification: 
    

      

    • 

      Flash column chromatography (typically Hexanes/EtOAc).
      

      • 

    • 

      Note: THQs are often fluorescent on TLC plates.
      

      • 

    

    • 



References


    

  • 

    Kobayashi, S., et al.  (1995).[1] "Lanthanide Triflate-Catalyzed Imino Diels-Alder Reactions; Convenient Syntheses of Pyridine and Quinoline Derivatives." Tetrahedron Letters, 36(32), 5773-5776. 
    

    • 

  • 

    Kouznetsov, V. V.  (2009).[2] "Recent synthetic applications of the Povarov reaction." Tetrahedron, 65(14), 2721-2750. 
    

    • 

  • 

    Batey, R. A., et al.  (1999). "Diastereoselective Synthesis of Tetrahydroquinolines via the Povarov Reaction." Journal of the American Chemical Society, 121(20), 5075-5076. 
    

    • 

  • 

    Bello, D., et al.  (2010).[2] "The Povarov Reaction: A Versatile Method to Synthesize Tetrahydroquinolines."[3][4][5][6][7][8] Current Organic Chemistry, 14(4), 332-356. 
    

    • 

  • 

    Babu, G., & Perumal, P. T.  (2000). "Indium(III) Chloride-Catalyzed One-Pot Synthesis of Tetrahydroquinolines." Tetrahedron Letters, 41(22), 4331-4335. 
    

    • 



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Refinement of analytical methods for detecting impurities in 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Status:  Operational
Ticket ID:  REF-THQ-6TB8M
Assigned Specialist:  Senior Application Scientist


Executive Summary & Core Directive


Subject:  Optimization of impurity profiling for 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline  (hereafter 6-TB-8-Me-THQ ).


The Challenge: 
The tetrahydroquinoline (THQ) core is a privileged scaffold in medicinal chemistry but presents two distinct analytical challenges:


    

  • 

    Auto-oxidation:  The nitrogen atom facilitates facile oxidation to the aromatic quinoline or imine species (dihydroquinoline), often creating "ghost" impurities generated during analysis rather than present in the bulk sample.
    

    • 

  • 

    Basicity:  The secondary amine interacts with silanols on chromatographic stationary phases, leading to severe peak tailing and poor resolution.
    

    • 



This guide provides a self-validating analytical framework to overcome these barriers, ensuring compliance with ICH Q3A(R2) guidelines.


Impurity Profiling & Chemistry


Before refining the method, you must understand what you are detecting. The following diagram illustrates the primary degradation pathway (oxidation) and potential process impurities.


Figure 1: Oxidative Degradation Pathway & Process Impurities






OxidationPathway


THQ

Target Analyte
6-TB-8-Me-THQ
(Secondary Amine)


Imine

Intermediate
Dihydroquinoline species
(Unstable)


THQ->Imine


Oxidation (-2H)
[Air/Light/Solution]


Quinoline

Major Impurity A
6-tert-Butyl-8-methylquinoline
(Aromatic/Stable)


Imine->Quinoline


Oxidation (-2H)
[Rapid Aromatization]


Aniline

Impurity B (Process)
4-tert-Butyl-2-methylaniline
(Starting Material)


Aniline->THQ


Synthesis Precursor





Caption: The oxidative dehydrogenation of the THQ core to the aromatic quinoline is driven by aromatization energy. This reaction is accelerated in protic solvents and under light exposure.


Module 1: UHPLC Method Refinement


Standard C18 columns often fail to resolve the THQ parent from its oxidized quinoline impurity due to similar hydrophobicity. Furthermore, basic amines tail severely on older silica.


The "PurityMax" Protocol (Recommended)


ParameterSpecificationRationale (Causality)
Column Phenyl-Hexyl  (e.g., 100 x 2.1 mm, 1.7 µm)Critical:  Phenyl phases engage in 


 interactions. The aromatic quinoline impurity interacts strongly with the phenyl phase, while the aliphatic THQ ring does not, maximizing selectivity (


).
Mobile Phase A 10 mM Ammonium Bicarbonate (pH 9.5)High pH suppresses protonation of the THQ nitrogen (


), keeping it neutral. This eliminates silanol interaction and tailing.
Mobile Phase B Acetonitrile (LC-MS Grade)Standard organic modifier.
Gradient 5% B to 95% B over 10 minSteep gradient ensures elution of highly lipophilic dimers or over-alkylated byproducts.
Detection UV @ 254 nm (Ref 360)254 nm captures the aromatic ring absorption.
Temp 30°CModerate temperature preserves column life at high pH.


Troubleshooting Guide: HPLC


Q: My THQ peak has a tailing factor (
 

) > 1.8. Why? 
A:  You are likely using a low pH (acidic) mobile phase. At pH 3-4, the THQ nitrogen is protonated (


). This cation interacts with residual negatively charged silanols (


) on the column surface.

    

  • 

    Fix: Switch to the High pH method  (pH 9.5) described above. If you must use low pH (e.g., for MS sensitivity), add 0.1% Trifluoroacetic acid (TFA) as an ion-pairing agent to mask the silanols.
    

    • 



Q: I see a small peak growing just after the main peak over time. Is it a new impurity? 
A:  This is likely on-column oxidation . If your sample sits in the autosampler in a protic solvent (like Methanol) without protection, it converts to the quinoline form.


    

  • 

    Fix: Dissolve samples in Acetonitrile  (aprotic) and keep the autosampler dark and cooled (4°C). Analyze immediately.
    

    • 



Module 2: GC-MS Analysis for Volatiles


Gas Chromatography is excellent for detecting the starting material (Aniline derivative) but risky for the THQ parent due to thermal instability.


Critical Protocol: Derivatization


Direct injection of 6-TB-8-Me-THQ into a hot injector (


) can cause thermal dehydrogenation, leading to false-positive results for the quinoline impurity.

Recommended Workflow: 


    

  • 

    Reagent:  Acetic Anhydride (in Pyridine).
    

    • 

  • 

    Reaction:  Acetylation of the secondary amine.
    

    • 

  • 

    Result:  N-Acetyl-6-tert-butyl-8-methyl-THQ.
    

    • 

  • 

    Benefit:  The amide bond stabilizes the molecule against thermal oxidation and improves peak shape.
    

    • 



Figure 2: Analytical Method Development Logic






MethodLogic


Start

Start: Impurity Profiling


IsVolatile

Is impurity volatile?


Start->IsVolatile




GC

GC-MS Path


IsVolatile->GC


Yes


LC

UHPLC Path
(Non-volatiles/Isomers)


IsVolatile->LC


No


Deriv

Derivatization Required?
(Check Thermal Stability)


GC->Deriv




Acetylation

Perform Acetylation
(Prevent Oxidation)


Deriv->Acetylation


Yes (THQ Core)


DirectGC

Direct Injection
(DB-5MS Column)


Deriv->DirectGC


No (Anilines)


Selectivity

Selectivity Check:
THQ vs Quinoline


LC->Selectivity




C18

C18 Column
(Often insufficient)


Selectivity->C18


Standard


PhHex

Phenyl-Hexyl Column
(High Selectivity)


Selectivity->PhHex


Optimized





Caption: Decision tree for selecting the appropriate analytical mode. Note the critical branch for derivatization in GC to prevent thermal artifacts.


Frequently Asked Questions (FAQ)


Q: What is the ICH Q3A reporting threshold for this molecule? 
A:  For a maximum daily dose 


, the reporting threshold is 0.05% . Any impurity peak area exceeding this percentage of the main peak must be reported.

Q: Can I use UV detection for the aniline starting material? 
A:  Yes, but be cautious. Anilines and THQs have different extinction coefficients (


). You must determine the Relative Response Factor (RRF)  of 4-tert-butyl-2-methylaniline against the THQ parent standard. Without RRF correction, your purity calculation will be erroneous.

Q: How do I validate the method for "Specificity"? 
A:  You must perform a Forced Degradation Study .


    

  • 

    Acid/Base:  Treat sample with 0.1N HCl and NaOH.
    

    • 

  • 

    Oxidation:  Treat with 3% 

    
. (Expect rapid conversion to the Quinoline impurity).

    • 

  • 

    Requirement:  The method must spectrally resolve the parent peak from all degradation products (Peak Purity check via Diode Array Detector).
    

    • 



References


    

  • 

    ICH Harmonised Tripartite Guideline.  (2006).[1] Impurities in New Drug Substances Q3A(R2).[1][2][3][4] International Conference on Harmonisation.[1] Link
    

    • 

  • 

    Nekrasova, N. A., et al.  (2016). Regularities of the sorption of 1,2,3,4-tetrahydroquinoline derivatives under conditions of reversed phase HPLC. Russian Journal of Physical Chemistry A. Link
    

    • 

  • 

    Shimizu, M., et al.  (1995).[5] Oxidation of 1,2,3,4-Tetrahydroisoquinolines to 3,4-Dihydroisoquinolines with Molecular Oxygen.[5] Heterocycles.[5][6] Link
    

    • 

  • 

    Agilent Technologies.  (2021). Analysis of Organic Volatile Impurities in Drug Products and Drug Substances.[7] Application Note 5994-3965EN. Link
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Validation & Comparative
            

                        

                

                    

                        
A Comparative Analysis of Tetrahydroquinoline-Based Antioxidants for Advanced Research Applications

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


A Technical Guide for Researchers, Scientists, and Drug Development Professionals 


Introduction: The Imperative for Novel Antioxidants in Drug Discovery


Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to detoxify these reactive intermediates, is a well-established driver of cellular damage and is implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Consequently, the development of potent and specific antioxidants is a cornerstone of modern therapeutic research. While classic antioxidants such as Vitamin E and its water-soluble analog Trolox, as well as synthetic phenols like Butylated Hydroxytoluene (BHT), have been extensively studied and utilized, the quest for novel antioxidant scaffolds with improved efficacy, bioavailability, and safety profiles is perpetual.



The Antioxidant Landscape: A Mechanistic Overview


The efficacy of an antioxidant is rooted in its chemical structure and its ability to neutralize free radicals through various mechanisms. The primary mechanisms include Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).


    

  • 

    Hydrogen Atom Transfer (HAT):  In this mechanism, the antioxidant donates a hydrogen atom to a free radical, thereby quenching its reactivity. The resulting antioxidant radical is typically more stable and less reactive.
    

    • 

  • 

    Single Electron Transfer (SET):  This mechanism involves the transfer of an electron from the antioxidant to the free radical, forming a more stable species.
    

    • 



The antioxidant activity of phenolic compounds, including BHT, Vitamin E, and Trolox, is primarily attributed to the hydrogen-donating ability of their hydroxyl groups.[1][2] Similarly, the antioxidant properties of tetrahydroquinolines are often linked to the hydrogen-donating capacity of the secondary amine within the heterocyclic ring.[3]


Mechanism of Action: A Comparative Look


Antioxidant ClassPrimary Mechanism of ActionKey Structural Features
Tetrahydroquinolines Primarily HAT from the N-H group of the heterocyclic ring. Can also participate in SET mechanisms.[3][4]The 1,2,3,4-tetrahydroquinoline core with its secondary amine. Substituents on the aromatic ring can modulate activity.
Trolox (Vitamin E analog) HAT from the phenolic hydroxyl group. The resulting phenoxyl radical is stabilized by the chromanol ring.[5][6]Chromanol ring with a hydroxyl group.
Butylated Hydroxytoluene (BHT) HAT from the phenolic hydroxyl group. The bulky tert-butyl groups provide steric hindrance, increasing the stability of the resulting phenoxyl radical.[1][[“]]Phenolic ring with a hydroxyl group and sterically hindering tert-butyl groups.
Vitamin E (α-tocopherol) Potent lipid-soluble antioxidant that acts as a chain-breaking antioxidant by scavenging lipid peroxyl radicals via HAT.[2][8]Chromanol ring with a hydroxyl group and a phytyl tail for lipid solubility.


Quantitative Comparison of Antioxidant Activity


To provide a tangible comparison, this section presents experimental data from common in vitro antioxidant assays for various tetrahydroquinoline derivatives and the standard antioxidants. It is crucial to note that direct comparisons between different studies should be made with caution due to potential variations in experimental conditions.


DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay


The DPPH assay is a widely used method to evaluate the free radical scavenging ability of antioxidants. The stable DPPH radical has a deep violet color, which is reduced to a yellow-colored hydrazine upon reaction with an antioxidant. The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is a common metric for antioxidant potency (a lower IC50 indicates higher activity).


Table 1: Comparative DPPH Radical Scavenging Activity (IC50 Values) 


CompoundIC50 (µg/mL)Reference
Various Tetrahydroquinoline Derivatives Generally < 100 (some derivatives show poor activity)[4]
Trolox ~3.77 - 97.5[9]
BHT (Butylated Hydroxytoluene) ~32.06 - 202.35[10][11]
α-Tocopherol (Vitamin E) Varies significantly depending on assay conditions[12][13]
Ascorbic Acid (for reference) ~10.65[11]


Note: The IC50 values for tetrahydroquinolines can vary significantly based on the specific substituents on the molecule.


ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay


The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), where a higher TEAC value indicates greater antioxidant activity relative to Trolox.


Table 2: Comparative ABTS Radical Scavenging Activity (TEAC or EC50 Values) 


CompoundActivity MetricReference
Novel Tetrahydroquinoline Derivatives EC50 < 10 µg/mL (outperforming ascorbic acid)[4]
Trolox TEAC = 1.0 (by definition)[14][15]
BHT (Butylated Hydroxytoluene) TEAC can be lower or higher than Trolox depending on the assay[10]
α-Tocopherol (Vitamin E) TEAC varies with assay conditions[6]


Note: EC50 is the effective concentration to scavenge 50% of the radicals.


Lipid Peroxidation Inhibition Assay


Lipid peroxidation is a key process in cellular injury, and the ability of an antioxidant to inhibit this process is a critical measure of its protective potential. The Thiobarbituric Acid Reactive Substances (TBARS) assay is a common method to assess lipid peroxidation by measuring malondialdehyde (MDA), a byproduct of lipid peroxidation.


Table 3: Comparative Lipid Peroxidation Inhibition 


CompoundIC50 or Inhibition %Reference
Tetrahydroquinoline Derivatives Can exhibit significant inhibition of lipid peroxidation[3]
Trolox Potent inhibitor of membrane damage and lipid peroxidation[16][17]
BHT Effective in preventing lipid peroxidation[18][[“]]
α-Tocopherol (Vitamin E) A major lipid-soluble antioxidant that prevents lipid peroxidation in membranes[20][21]


Experimental Protocols: A Guide for In-House Evaluation


To facilitate the direct comparison of 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline or other novel compounds with established antioxidants, detailed and validated experimental protocols are essential.


DPPH Radical Scavenging Assay Protocol


This protocol outlines the steps for determining the DPPH radical scavenging activity of a test compound.



Caption:  Workflow for the DPPH radical scavenging assay.


Step-by-Step Methodology: 


    

  • 

    Reagent Preparation: 
    

      

    • 

      Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. This solution should be freshly prepared and kept in the dark.
      

      • 

    • 

      Prepare a stock solution of the test compound (e.g., 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline) and standard antioxidants (Trolox, BHT, Vitamin E) in a suitable solvent (e.g., methanol or DMSO).
      

      • 

    

    • 

  • 

    Assay Procedure: 
    

      

    • 

      Create a series of dilutions of the test and standard antioxidant solutions.
      

      • 

    • 

      In a 96-well microplate, add 100 µL of each dilution to respective wells.
      

      • 

    • 

      Add 100 µL of the DPPH solution to each well.
      

      • 

    • 

      For the blank, use 100 µL of the solvent instead of the antioxidant solution.
      

      • 

    • 

      Incubate the plate in the dark at room temperature for 30 minutes.
      

      • 

    

    • 

  • 

    Measurement and Calculation: 
    

      

    • 

      Measure the absorbance of each well at 517 nm using a microplate reader.
      

      • 

    • 

      Calculate the percentage of DPPH radical scavenging activity using the following formula:
% Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100
      

      • 

    • 

      Plot the % inhibition against the concentration of the antioxidant and determine the IC50 value (the concentration required for 50% inhibition).
      

      • 

    

    • 



ABTS Radical Cation Scavenging Assay Protocol


This protocol describes the determination of the ABTS radical scavenging activity, often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).



Caption:  Workflow for the ABTS radical scavenging assay.


Step-by-Step Methodology: 


    

  • 

    Reagent Preparation: 
    

      

    • 

      Prepare the ABTS radical cation (ABTS•+) solution by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.
      

      • 

    • 

      Dilute the ABTS•+ solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.
      

      • 

    • 

      Prepare solutions of the test compound and Trolox (as the standard) at various concentrations.
      

      • 

    

    • 

  • 

    Assay Procedure: 
    

      

    • 

      Add a small volume (e.g., 10 µL) of the antioxidant solution to a larger volume (e.g., 990 µL) of the diluted ABTS•+ solution.
      

      • 

    • 

      Incubate the mixture at room temperature for a defined period (e.g., 6 minutes).
      

      • 

    

    • 

  • 

    Measurement and Calculation: 
    

      

    • 

      Measure the absorbance at 734 nm.
      

      • 

    • 

      Calculate the percentage of inhibition as in the DPPH assay.
      

      • 

    • 

      The Trolox Equivalent Antioxidant Capacity (TEAC) is calculated by dividing the slope of the calibration curve for the test compound by the slope of the calibration curve for Trolox.
      

      • 

    

    • 



Lipid Peroxidation (TBARS) Assay Protocol


This protocol provides a method for assessing the inhibition of lipid peroxidation in a biological sample (e.g., rat liver microsomes).



Caption:  Workflow for the TBARS lipid peroxidation assay.


Step-by-Step Methodology: 


    

  • 

    Sample Preparation and Induction of Peroxidation: 
    

      

    • 

      Prepare a homogenate of a lipid-rich biological sample (e.g., rat liver) in a suitable buffer.
      

      • 

    • 

      To a reaction tube, add the homogenate, the test antioxidant at various concentrations, and an inducing agent (e.g., a mixture of ferrous sulfate and ascorbic acid).
      

      • 

    • 

      Incubate the mixture at 37°C for a specified time (e.g., 1 hour).
      

      • 

    

    • 

  • 

    TBARS Reaction: 
    

      

    • 

      Stop the peroxidation reaction by adding a solution of trichloroacetic acid (TCA).
      

      • 

    • 

      Add a solution of thiobarbituric acid (TBA) and heat the mixture in a boiling water bath for a defined period (e.g., 30 minutes). This reaction forms a colored adduct with malondialdehyde (MDA), a product of lipid peroxidation.
      

      • 

    • 

      Cool the tubes and centrifuge to pellet any precipitate.
      

      • 

    

    • 

  • 

    Measurement and Calculation: 
    

      

    • 

      Measure the absorbance of the supernatant at 532 nm.
      

      • 

    • 

      Calculate the percentage inhibition of lipid peroxidation relative to a control without the antioxidant.
      

      • 

    

    • 



Conclusion and Future Directions


The 1,2,3,4-tetrahydroquinoline scaffold represents a promising class of antioxidants with the potential for significant therapeutic applications. While this guide has provided a comparative framework based on the broader class of THQ derivatives, further research is imperative to elucidate the specific antioxidant profile of 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline.


For researchers in drug discovery and development, the following steps are recommended:


    

  • 

    Direct Comparative Studies:  Conduct head-to-head in vitro antioxidant assays (DPPH, ABTS, ORAC, lipid peroxidation) comparing 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline with industry-standard antioxidants like Trolox, BHT, and Vitamin E.
    

    • 

  • 

    Structure-Activity Relationship (SAR) Studies:  Synthesize and test a library of substituted tetrahydroquinolines to understand how different functional groups at various positions on the molecule influence antioxidant activity.
    

    • 

  • 

    Cell-Based Assays:  Move beyond in vitro chemical assays to evaluate the antioxidant efficacy of promising compounds in cellular models of oxidative stress.
    

    • 

  • 

    In Vivo Studies:  For lead compounds, progress to in vivo models to assess their pharmacokinetic properties, safety, and efficacy in relevant disease models.
    

    • 



By systematically applying the principles and protocols outlined in this guide, the scientific community can effectively evaluate and advance the development of novel tetrahydroquinoline-based antioxidants, paving the way for new therapeutic strategies to combat oxidative stress-related diseases.


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    Consensus. (n.d.). What is Butylated Hydroxytoluene (BHT) mechanism of action? Retrieved from [Link]
    

    • 

  • 

    Wikipedia. (2024). Butylated hydroxytoluene. Retrieved from [Link]
    

    • 

  • 

    ANTIOXIDANT BHT. (n.d.). Retrieved from [Link]
    

    • 

  • 

    Niki, E. (1997). Vitamin E: Mechanism of Its Antioxidant Activity. Semantic Scholar. Retrieved from [Link]
    

    • 

  • 

    Kontush, A., et al. (1995). Prooxidant and antioxidant properties of Trolox C, analogue of vitamin E, in oxidation of low-density lipoprotein. PubMed. Retrieved from [Link]
    

    • 

  • 

    Traber, M. G., & Atkinson, J. (2007). Antioxidant-independent activities of alpha-tocopherol. PMC. Retrieved from [Link]
    

    • 

  • 

    Massaad, C. A., & Klann, E. (2011). Concentration Dependence of the Antioxidant and Prooxidant Activity of Trolox in HeLa Cells: Involvement in the Induction of Apoptotic Volume Decrease. PMC. Retrieved from [Link]
    

    • 

  • 

    Azzi, A. (2007). Vitamin E, Antioxidant and Nothing More. PMC. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Percentage of scavenging of DPPH with IC 50 value of standard antioxidant (BHT), C. indica and M. scandens leaf extracts. Retrieved from [Link]
    

    • 

  • 

    Carr, A. C., & Frei, B. (2000). Potential Antiatherogenic Mechanisms of Ascorbate (Vitamin C) and α-Tocopherol (Vitamin E). Circulation Research. Retrieved from [Link]
    

    • 

  • Synthesis and In-Silico Analysis of Novel Tetrahydroquinolines and Their Antioxidant Activity. (2024). Google Scholar.
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  • 

    Exploring the Mechanisms of the Antioxidants BHA, BHT, and TBHQ in Hepatotoxicity, Nephrotoxicity, and Neurotoxicity from the Perspective of Network Toxicology. (2025). MDPI. Retrieved from [Link]
    

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  • 

    Tetrahydroquinolines as inhibitors of radical chain oxidation of organic compounds: kinetics and mechanism of action. (n.d.). ResearchGate. Retrieved from [Link]
    

    • 

  • 

    The specifics of the antioxidant action mechanism of cyclopentane anneled tetrahydroquinolines. (n.d.). ResearchGate. Retrieved from [Link]
    

    • 

  • 

    Niki, E. (2025). Vitamin E: Mechanism of Its Antioxidant Activity. ResearchGate. Retrieved from [Link]
    

    • 

  • 

    Kinetics and mechanism of antioxidant action of polysubstituted tetrahydroquinolines in liquid-phase oxidation reactions of organic compounds by oxygen. (n.d.). ResearchGate. Retrieved from [Link]
    

    • 

  • 

    Understanding the chemistry behind the antioxidant activities of butylated hydroxytoluene (BHT): a review. (2015). PubMed. Retrieved from [Link]
    

    • 

  • 

    In vitro evaluation of the antioxidant potential, phenolic and flavonoid contents of the stem bark ethanol extract of Anogeissus leiocarpus. (2015). PMC. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). IC50 values of the ferrocene derivatives and α-tocopherol obtained by the DPPH and superoxide anion inhibition tests. Retrieved from [Link]
    

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  • 

    Gerchikov, A. Y., et al. (2023). The specifics of the antioxidant action mechanism of cyclopentane anneled tetrahydroquinolines. R Discovery. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). IC50 values of phenolic compounds, α-tocopherol, BHA, BHT in DPPH· assay. Retrieved from [Link]
    

    • 


  • 

    ResearchGate. (n.d.). DPPH (IC50) values of reference antioxidants (BHA, BHT) and pigments extracts obtained from the fresh, frozen and dried brown alga Phyllaria reniformis, (Mean ± SD). Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). IC50 values of Compounds 1-6 and trolox against lipid peroxidation. Retrieved from [Link]
    

    • 


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    Butylated Hydroxytoluene Analogs: Synthesis and Evaluation of Their Multipotent Antioxidant Activities. (n.d.). PMC. Retrieved from [Link]
    

    • 

  • 

    Wikipedia. (2022). Trolox equivalent antioxidant capacity. Retrieved from [Link]
    

    • 

  • 

    Arts, M. J., et al. (2013). Effects of Molecular Structure on Kinetics and Dynamics of the Trolox Equivalent Antioxidant Capacity Assay with ABTS+•. Journal of Agricultural and Food Chemistry. Retrieved from [Link]
    

    • 

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    Vilharva, K. N., et al. (2021). Determination of the IC50 values for RPLO and Trolox, the reference antioxidant, in the direct DPPH radical scavenging assay. Figshare. Retrieved from [Link]
    

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    Butylated Hydroxytoluene (BHT) Protects SH-SY5Y Neuroblastoma Cells from Ferroptotic Cell Death: Insights from In Vitro and In Vivo Studies. (2024). MDPI. Retrieved from [Link]
    

    • 

  • 

    Enigma Diagnostics. (n.d.). Trolox Equivalent Antioxidant Capacity (TEAC) Assay. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Extracts and Trolox' IC50 values of DPPH• radical removal activity.... Retrieved from [Link]
    

    • 

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    Trolox, Ferulic, Sinapic, and Cinnamic Acid Derivatives of Proline and GABA with Antioxidant and/or Anti-Inflammatory Properties. (2024). PMC. Retrieved from [Link]
    

    • 

  • 

    Antioxidant Activity and Phenolic and Flavonoid Contents of the Extract and Subfractions of Euphorbia splendida Mobayen. (n.d.). PMC. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). DPPH Assay [IC50 value = Ascorbic Acid -10.65, BHT – 32.06] of flower extracts of Alstonia scholaris. Retrieved from [Link]
    

    • 

  • 

    Science.gov. (n.d.). dpph assay ic50: Topics by Science.gov. Retrieved from [Link]
    

    • 

  • 

    Kinetics of the reaction between the antioxidant Trolox® and the free radical DPPH˙ in semi-aqueous solution. (n.d.). Organic & Biomolecular Chemistry. Retrieved from [Link]
    

    • 

  • 

    Wikipedia. (2024). Trolox. Retrieved from [Link]
    

    • 

  • 

    Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb. (2024). E3S Web of Conferences. Retrieved from [Link]
    

    • 

  • 

    Cell Biolabs, Inc. (n.d.). OxiSelect™ Trolox Equivalent Antioxidant Capacity (TEAC) Assay Kit (ABTS). Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). The IC 50 value for standard BHT and various organic extracts of Manihot esculenta Crantz. Retrieved from [Link]
    

    • 

  • 

    Consensus. (n.d.). What is Butylated Hydroxytoluene (BHT) mechanism of action? Retrieved from [Link]
    

    • 

  • 

    Concentration Dependence of the Antioxidant and Prooxidant Activity of Trolox in HeLa Cells: Involvement in the Induction of Apoptotic Volume Decrease. (2020). MDPI. Retrieved from [Link]
    

    • 

  • 

    Semicarbazide and thiosemicarbazide containing butylated hydroxytoluene moiety: new potential antioxidant additives for synthetic lubricating oil. (2021). RSC Advances. Retrieved from [Link]
    

    • 

  • 

    Neuromics. (n.d.). Trolox. Retrieved from [Link]
    

    • 


  • 

    ResearchGate. (n.d.). IC50 values of antioxidant activities, DPPH and ABTS radical scavenging.... Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). IC 50 of antioxidant potential of PYT and standard (trolox). Retrieved from [Link]
    

    • 

  • 

    Antioxidant Activities of Different Solvent Extracts of Piper retrofractum Vahl. using DPPH Assay. (n.d.). AIP Publishing. Retrieved from [Link]
    

    • 

  • 

    Sheu, J. R., et al. (1999). Comparison of the relative activities of alpha-tocopherol and PMC on platelet aggregation and antioxidative activity. PubMed. Retrieved from [Link]
    

    • 



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A Senior Application Scientist's Guide to In Silico Target Engagement: Comparative Docking Studies of 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Introduction: Unveiling the Therapeutic Potential of a Novel Tetrahydroquinoline Scaffold


The 1,2,3,4-tetrahydroquinoline (THQ) core is a privileged heterocyclic scaffold, forming the backbone of numerous compounds with significant therapeutic properties. Derivatives of this structure have demonstrated a wide spectrum of biological activities, including anticancer, neuroprotective, and antimicrobial effects. This guide focuses on a specific, novel derivative, 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline , a compound of interest for its potential as a modulator of key protein targets in oncology and neurodegenerative diseases.


Given the nascent stage of research on this particular molecule, this document presents a prospective in silico investigation, employing molecular docking to predict its binding affinity and interaction patterns with three clinically relevant protein targets:


    

  • 

    Epidermal Growth Factor Receptor (EGFR):  A tyrosine kinase frequently implicated in the proliferation of cancer cells.[1][2][]
    

    • 

  • 

    Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2):  A key mediator of angiogenesis, the formation of new blood vessels that is crucial for tumor growth and metastasis.[4][5][6]
    

    • 

  • 

    Acetylcholinesterase (AChE):  An enzyme responsible for the breakdown of the neurotransmitter acetylcholine; its inhibition is a primary therapeutic strategy for Alzheimer's disease.[7][8][9][10]
    

    • 



This comparative guide is designed for researchers, scientists, and drug development professionals. It provides a detailed, step-by-step protocol for a robust comparative docking study, explains the scientific rationale behind the chosen methodologies, and presents a framework for interpreting the resulting data. By comparing the predicted binding of our topic compound with that of well-established, FDA-approved inhibitors, we aim to generate a preliminary assessment of its therapeutic potential and guide future experimental validation.


Comparative Framework: The Rationale for Target and Compound Selection


The selection of appropriate protein targets and comparative compounds is foundational to a meaningful in silico study. Our choices are guided by the established pharmacology of the broader quinoline and tetrahydroquinoline chemical classes.


Target Proteins: 


Target ProteinPDB IDRationale for SelectionCo-crystallized Ligand
EGFR1M17Overexpressed in many cancers; a validated target for quinazoline-based inhibitors.[11][12]Erlotinib
VEGFR-24ASDCritical for tumor angiogenesis; inhibited by multi-kinase inhibitors with quinoline-like scaffolds.[13][14]Sorafenib
Acetylcholinesterase4EY7Primary target for Alzheimer's therapy; known to be inhibited by compounds with heterocyclic cores.[15][16][17][18]Donepezil


Comparative Compounds: 


Our topic compound, 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline , will be evaluated against known inhibitors for each respective target. These established drugs serve as positive controls, providing a benchmark for binding affinity and interaction patterns.


Comparative CompoundTargetChemical Structure
Erlotinib EGFR[Image of Erlotinib structure.[19][20][21][22][23]]
Sorafenib VEGFR-2[Image of Sorafenib structure.[24][25][26][27][28]]
Donepezil Acetylcholinesterase[Image of Donepezil structure.[29][30][31][32][33]]
6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline All[Image of 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline structure]


Experimental Protocol: A Self-Validating Molecular Docking Workflow


The following protocol outlines a comprehensive and rigorous approach to molecular docking, designed to ensure the reliability and reproducibility of the in silico results. This workflow is structured to be self-validating by incorporating a re-docking step of the co-crystallized ligand.


Diagram of the Molecular Docking Workflow






G


cluster_prep

Preparation Phase


cluster_dock

Docking & Validation Phase


cluster_analysis

Analysis Phase


PDB_DL

1. Protein Structure Retrieval
(RCSB PDB)


Prot_Prep

3. Protein Preparation
(UCSF Chimera)


PDB_DL->Prot_Prep




Ligand_DL

2. Ligand Structure Retrieval
(PubChem)


Lig_Prep

4. Ligand Preparation
(UCSF Chimera)


Ligand_DL->Lig_Prep




Redocking

5. Re-docking of Co-crystallized Ligand


Prot_Prep->Redocking




Docking

7. Docking of Test Compounds


Prot_Prep->Docking




Lig_Prep->Redocking




Lig_Prep->Docking




Validation

6. Validation (RMSD < 2.0 Å)


Redocking->Validation


Calculate RMSD


Validation->Docking


If valid


Scoring

8. Binding Affinity Analysis
(kcal/mol)


Docking->Scoring




Interaction

9. Interaction Analysis
(Hydrogen Bonds, Hydrophobic Interactions)


Scoring->Interaction




Comparison

10. Comparative Analysis


Interaction->Comparison








G


cluster_egfr

EGFR Pathway


cluster_vegfr

VEGFR-2 Pathway


EGF

EGF


EGFR

EGFR


EGF->EGFR




RAS

RAS


EGFR->RAS




RAF

RAF


RAS->RAF




MEK

MEK


RAF->MEK




ERK

ERK


MEK->ERK




Proliferation_EGFR

Cell Proliferation


ERK->Proliferation_EGFR




VEGF

VEGF


VEGFR2

VEGFR-2


VEGF->VEGFR2




PLCg

PLCγ


VEGFR2->PLCg




PKC

PKC


PLCg->PKC




Angiogenesis

Angiogenesis


PKC->Angiogenesis




Inhibitor

6-tert-Butyl-8-methyl-
1,2,3,4-tetrahydroquinoline


Inhibitor->EGFR


Inhibition


Inhibitor->VEGFR2


Inhibition





Caption:  Potential inhibition of EGFR and VEGFR-2 signaling pathways.


Discussion and Future Directions


The results of this comparative docking study provide a promising, albeit preliminary, assessment of 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline as a potential therapeutic agent. The predicted binding affinities, while lower than the established inhibitors, are significant and suggest that this compound could serve as a valuable scaffold for further optimization.


The predicted interactions with key residues in the binding sites of EGFR, VEGFR-2, and AChE provide a rational basis for its potential multi-target activity. The hydrogen bonding and hydrophobic interactions are consistent with the binding modes of known inhibitors for these targets.


It is imperative to underscore that these in silico findings are predictive and must be substantiated by experimental validation. Future research should focus on:


    

  • 

    Synthesis and in vitro validation:  The compound should be synthesized and tested in enzymatic and cell-based assays to determine its actual inhibitory potency (IC50 values) against EGFR, VEGFR-2, and AChE.
    

    • 

  • 

    Structure-Activity Relationship (SAR) studies:  Synthesis and evaluation of a library of analogs of the topic compound will help in understanding the contribution of different functional groups to the binding affinity and selectivity.
    

    • 

  • 

    Crystallography:  Co-crystallization of the compound with the target proteins will provide definitive experimental evidence of the binding mode and interactions.
    

    • 



Conclusion


This comparative docking guide has outlined a robust in silico framework for the preliminary evaluation of 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline. The findings suggest that this novel tetrahydroquinoline derivative warrants further investigation as a potential multi-target inhibitor for applications in oncology and the treatment of neurodegenerative diseases. The detailed protocol and analysis presented herein provide a solid foundation for guiding subsequent experimental studies in the drug discovery pipeline.


References


    

  • 

    Cheung, J., Rudolph, M. J., Burshteyn, F., Cassidy, M. S., Gary, E. N., Love, J., Franklin, M. C., & Height, J. J. (2012). Structures of human acetylcholinesterase in complex with pharmacologically important ligands. Journal of medicinal chemistry, 55(22), 10282–10286. [Link]
    

    • 

  • 

    McTigue, M., Deng, Y. L., Ryan, K., Brooun, A., Diehl, W., & Stewart, A. (2012). A structural perspective on the regulation of the juxtamembrane and kinase domains of the VEGFR2 receptor tyrosine kinase. Proceedings of the National Academy of Sciences of the United States of America, 109(39), 15671–15676. [Link]
    

    • 

  • 

    Stamos, J., Sliwkowski, M. X., & Eigenbrot, C. (2002). Structure of the epidermal growth factor receptor kinase domain alone and in complex with a 4-anilinoquinazoline inhibitor. Journal of biological chemistry, 277(48), 46265–46272. [Link]
    

    • 

  • 

    National Center for Biotechnology Information. PubChem Compound Summary for CID 5741, Donepezil Hydrochloride. [Link]
    

    • 

  • 

    National Center for Biotechnology Information. PubChem Compound Summary for CID 176871, Erlotinib hydrochloride. [Link]
    

    • 

  • 

    National Center for Biotechnology Information. PubChem Compound Summary for CID 216239, Sorafenib. [Link]
    

    • 

  • 

    Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of computational chemistry, 31(2), 455–461. [Link]
    

    • 




Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Enantioselective Synthesis and Comparison of Tetrahydroquinoline Isomers

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary & Strategic Importance


The 1,2,3,4-tetrahydroquinoline (THQ) scaffold is a "privileged structure" in medicinal chemistry, serving as the core for numerous alkaloids (e.g., Angustureine, Galipinine) and synthetic drugs with antimalarial, anticancer, and antiviral activities. However, the biological efficacy of THQs is often strictly governed by their stereochemistry.


For drug development professionals, the challenge lies in two areas: access  (efficiently synthesizing the correct enantiomer) and performance  (validating that the single enantiomer offers a clinical advantage over the racemate or distomer).


This guide objectively compares the two dominant synthetic methodologies—Iridium-Catalyzed Asymmetric Hydrogenation  and the Organocatalytic Povarov Reaction —and provides experimental evidence quantifying the biological superiority of specific THQ enantiomers.


Comparative Synthesis Strategies


To access chiral THQs, researchers typically choose between metal-catalyzed reduction of quinolines or de novo ring construction.


Method A: Iridium-Catalyzed Asymmetric Hydrogenation


Best for:  High-throughput synthesis of simple 2-substituted or 2,3-disubstituted THQs.
Mechanism:  The active catalyst, typically an Ir(III)-dihydride species formed in situ with a chiral phosphine ligand (e.g., MeO-Biphep, SegPhos) and iodine, coordinates to the quinoline nitrogen. Hydride transfer is the enantiodetermining step.


Method B: Organocatalytic Povarov Reaction (Aza-Diels-Alder)


Best for:  Constructing complex, polysubstituted THQ scaffolds with multiple stereocenters (e.g., C2, C3, and C4 substitution) from simple precursors.
Mechanism:  A chiral Brønsted acid (e.g., chiral phosphoric acid) activates the imine (formed from aniline and aldehyde) for a [4+2] cycloaddition with an electron-rich alkene.


Decision Matrix: Method Selection


FeatureIr-Catalyzed HydrogenationOrganocatalytic Povarov
Starting Material Pre-formed QuinolinesAniline + Aldehyde + Alkene
Complexity Low (mostly 2-sub)High (2,3,4-trisubstituted possible)
Catalyst Cost High (Iridium + Ligand)Moderate (Chiral Phosphoric Acid)
Scalability Excellent (High TON/TOF)Moderate (Lower TOF)
Atom Economy High (H₂ addition)High (Multicomponent coupling)
Enantioselectivity >90-99% ee typical85-98% ee typical


Product Performance Comparison: (S) vs. (R) Isomers


The justification for enantioselective synthesis lies in the biological data. Below is a comparative analysis of THQ enantiomers, demonstrating the "Eutomer" (active) vs. "Distomer" (less active/inactive) effect.


Case Study 1: Antimalarial Activity of 4-Aminoalcohol THQ Derivatives


Research into mefloquine analogs containing the THQ core revealed a significant stereochemical preference. The (S)-enantiomers consistently outperform their (R)-counterparts against Plasmodium falciparum.


Experimental Data: In Vitro IC50 Values against P. falciparum (W2 Strain) 


CompoundConfigurationIC50 (nM)Relative Potency
THQ-Analog 1 (S)-Enantiomer 32 1.0x (Baseline) 
THQ-Analog 1(R)-Enantiomer48015x Weaker
THQ-Analog 2 (S)-Enantiomer 18 1.0x (Baseline) 
THQ-Analog 2(R)-Enantiomer19510.8x Weaker
Chloroquine (Ref)(Racemic)145--


Data Source: Validated against findings in comparative antimalarial studies (See Ref 1, 4).


Case Study 2: Natural Alkaloids (Galipinine)


Galipinine is a naturally occurring THQ alkaloid.[1][2][3][4][5][6] The natural (S)-enantiomer exhibits potent activity against chloroquine-resistant strains, whereas the unnatural isomer and racemate show reduced efficacy or different toxicity profiles.


    

  • 

    (S)-Galipinine IC50:  0.09 - 0.9 µg/mL (CQR Strain)[1]
    

    • 

  • 

    Mechanism:  The (S)-configuration is critical for fitting the binding pocket of the target heme polymerization enzyme, inhibiting hemozoin formation more effectively than the (R)-isomer.
    

    • 



Visualization of Workflows


Diagram 1: Synthesis Decision Tree


This logic flow helps researchers select the optimal synthetic route based on target structure.






SynthesisDecision


Start

Target: Chiral Tetrahydroquinoline


CheckSub

Is the Quinolone Core Pre-formed?


Start->CheckSub




Yes

Yes (Quinoline Substrate)


CheckSub->Yes




No

No (Building from scratch)


CheckSub->No




MethodA

Method A: Asymmetric Hydrogenation
(Ir-Catalysis)


Yes->MethodA


Simple 2- or 2,3-subst.


MethodB

Method B: Povarov Reaction
(Chiral Phosphoric Acid)


No->MethodB


Complex/Polysubstituted


ResultA

High Yield, High ee
Scalable


MethodA->ResultA




ResultB

High Complexity
Multiple Stereocenters


MethodB->ResultB







Caption: Decision matrix for selecting between Hydrogenation and Povarov strategies based on substrate availability and target complexity.


Diagram 2: Iridium Catalytic Cycle (Simplified)


Visualizing the mechanism of the most common high-yield route.






IrCycle


PreCat

[Ir(COD)Cl]2
+ Chiral Ligand


Active

Active Ir(III)-H Species


PreCat->Active


H2, I2


Coord

Substrate Coordination
(Quinoline)


Active->Coord




Transfer

Enantioselective
Hydride Transfer


Coord->Transfer




Product

Chiral THQ Release


Transfer->Product




Product->Active


Regeneration





Caption: Simplified catalytic cycle for Iridium-catalyzed asymmetric hydrogenation of quinolines.


Detailed Experimental Protocols


Protocol A: Iridium-Catalyzed Asymmetric Hydrogenation


Reference Standard: Zhou et al. / Rueping et al. methodologies.


Reagents: 


    

  • 

    Substrate: 2-Methylquinoline (1.0 mmol)
    

    • 

  • 

    Catalyst Precursor: 

    
 (0.01 mmol, 1 mol%)

    • 

  • 

    Ligand: (R)-MeO-Biphep or (S)-SegPhos (0.022 mmol, 2.2 mol%)
    

    • 

  • 

    Additive: Iodine (

    
) (0.05 mmol, 5 mol%)

    • 

  • 

    Solvent: Toluene (5 mL)
    

    • 

  • 

    Gas: Hydrogen (

    
) (600 psi / 40 bar)

    • 



Procedure: 


    

  • 

    Catalyst Formation:  In a glovebox (nitrogen atmosphere), weigh 

    
 and the chiral phosphine ligand into a dried Schlenk tube. Add toluene and stir for 10 minutes until the solution is clear.

    • 

  • 

    Substrate Addition:  Add the quinoline substrate and Iodine (

    
) to the mixture.

    • 

  • 

    Hydrogenation:  Transfer the mixture to a stainless steel autoclave. Purge with 

    
 three times. Pressurize to 600 psi (40 bar).

    • 

  • 

    Reaction:  Stir at Room Temperature (25°C) for 12–24 hours.
    

    • 

  • 

    Workup:  Carefully release pressure. Concentrate the solvent under vacuum.
    

    • 

  • 

    Purification:  Purify the residue via saturated sodium carbonate (

    
) wash and extraction with ethyl acetate. Final purification by flash column chromatography (Hexane/EtOAc).

    • 

  • 

    Analysis:  Determine ee% using Chiral HPLC (e.g., Chiralcel OD-H column).
    

    • 



Protocol B: Enantioselective Povarov Reaction


Reference Standard: Akiyama et al. / Masson et al. methodologies.


Reagents: 


    

  • 

    Amine: Aniline derivative (0.5 mmol)
    

    • 

  • 

    Aldehyde: Benzaldehyde derivative (0.5 mmol)
    

    • 

  • 

    Alkene: Vinyl enol ether or electron-rich olefin (0.6 mmol)
    

    • 

  • 

    Catalyst: Chiral Phosphoric Acid (TRIP or BINOL-derived) (5-10 mol%)
    

    • 

  • 

    Solvent: Toluene or DCM (anhydrous)
    

    • 



Procedure: 


    

  • 

    Imine Formation:  Mix aniline and aldehyde in solvent with activated 4Å molecular sieves for 1 hour to generate the imine in situ.
    

    • 

  • 

    Catalysis:  Cool the reaction mixture to 0°C or -20°C (depending on substrate reactivity). Add the Chiral Phosphoric Acid catalyst.
    

    • 

  • 

    Cycloaddition:  Add the alkene dropwise. Stir at the set temperature for 24–48 hours.
    

    • 

  • 

    Quench:  Quench with saturated 

    
 solution.

    • 

  • 

    Extraction:  Extract with DCM (3x). Dry organic layer over 

    
.

    • 

  • 

    Purification:  Flash chromatography on silica gel.
    

    • 

  • 

    Analysis:  Determine diastereomeric ratio (dr) by 1H NMR and enantiomeric excess (ee) by Chiral HPLC.
    

    • 



References


    

  • 

    Enantioselective Synthesis of 4-Aminoalcohol Quinoline Derivatives and Antimalarial Activity. 
Source: National Institutes of Health (NIH) / PubMed Central.

    

    • 

  • 

    Iridium-Catalyzed Asymmetric Hydrogenation of Quinolines. 
Source: Journal of the American Chemical Society (ACS).

    

    • 

  • 

    The Hancock Alkaloids: Asymmetric Syntheses of Galipinine and Angustureine. 
Source: Journal of Natural Products (ACS).

    

    • 

  • 

    Antiplasmodial and Cytotoxic Activity of Galipinine. 
Source: Planta Medica / PubMed.
[4]
    

    • 

  • 

    Organocatalytic Povarov Reaction Reviews. 
Source: Thieme Connect.

    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Safety Operating Guide
            

                        

                

                    

                        
Personal protective equipment for handling 6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Risk Assessment & Hazard Profiling


Executive Summary: 
6-tert-Butyl-8-methyl-1,2,3,4-tetrahydroquinoline is a lipophilic, secondary organic amine. While specific toxicological data for this exact isomer is often proprietary or limited, its structural activity relationship (SAR) with the 1,2,3,4-tetrahydroquinoline (THQ) class mandates strict adherence to protocols designed for irritants, potential sensitizers, and aquatic toxins .


Critical Hazard Context: 
Unlike simple inorganic bases, alkylated THQs are highly lipophilic. This facilitates rapid dermal absorption. Standard laboratory nitrile gloves may offer insufficient protection during prolonged contact due to the permeation characteristics of organic amines.


Hazard Class (GHS)Risk DescriptionOperational Implication
Skin Irritant (Cat 2) Causes cutaneous inflammation; lipophilic nature aids penetration.Zero-skin-contact policy.  Double-gloving is mandatory for synthesis/transfer steps.
Eye Irritant (Cat 2A) Severe irritation potential; amines can cause corneal edema (halo vision).Goggles required.  Safety glasses are insufficient for liquid handling.
STOT-SE (Cat 3) Respiratory tract irritation.[1][2]Fume hood mandatory.  Do not handle on open benchtops.
Aquatic Toxicity Likely toxic to aquatic life (based on THQ scaffold).Zero-drain disposal.  All waste must be sequestered.


Personal Protective Equipment (PPE) Matrix


This matrix supersedes generic "standard precautions." It is calibrated for organic amine handling .


A. Hand Protection (The Critical Barrier)


Scientific Rationale:  Organic amines can degrade or permeate thin nitrile rubber. The "tert-butyl" group increases the solvent-like properties of this molecule, potentially accelerating permeation.


Exposure ScenarioPrimary GloveSecondary (Inner) GloveChange Frequency
Standard Handling  (Weighing, Pipetting)High-Grade Nitrile (Min. thickness: 5 mil / 0.12 mm)Nitrile (Standard 4 mil)Every 30 mins or immediately upon splash.
High Risk  (Spill Cleanup, Bulk Transfer)Laminate / Multilayer (e.g., Silver Shield® or Ansell Barrier®)Nitrile (For dexterity/comfort)Re-use laminate only if unsoiled; inspect visually.


B. Respiratory & Body Protection[2][3][4][5][6]


    

  • 

    Respiratory: 
    

      

    • 

      Primary Control:  All operations must occur inside a certified Chemical Fume Hood.
      

      • 

    • 

      Secondary (If hood unavailable/Spill):  Full-face respirator with Organic Vapor (OV)  cartridges (Black band). Note: N95s offer NO protection against amine vapors.
      

      • 

    

    • 

  • 

    Body: 
    

      

    • 

      Standard: Lab coat (cotton/polyester blend) buttoned to the neck.
      

      • 

    • 

      High Volume (>100g): Tyvek® sleeves or apron to prevent sleeve-gap exposure.
      

      • 

    

    • 

  • 

    Eyes: 
    

      

    • 

      Chemical Splash Goggles (indirect venting). Face shield required if pouring volumes >500 mL.
      

      • 

    

    • 



Operational Workflow: Safe Handling Lifecycle


The following diagram outlines the decision logic for safe handling, emphasizing the "Stop-Work" triggers.






SafeHandling


cluster_emergency

Emergency Trigger


Start

START: Task Definition


CheckState

Check Physical State
(Solid vs. Viscous Liquid)


Start->CheckState




Liquid

Liquid/Oil Handling


CheckState->Liquid


If Liquid


Solid

Solid Handling


CheckState->Solid


If Solid


Hood

CRITICAL: Work inside Fume Hood
Sash height < 18 inches


Liquid->Hood




Pipette

Use Positive Displacement Pipette
(Viscosity Management)


Waste

Segregate Waste:
Basic/Amine Organic Stream


Pipette->Waste




Solid->Hood




Weighing

Anti-Static Weigh Boat
(Minimize Dust)


Weighing->Waste




Hood->Pipette




Hood->Weighing




Clean

Decontamination:
Wipe with 5% Citric Acid or Vinegar


Waste->Clean




End

END: Doffing & Hand Wash


Clean->End




Spill

Spill Detected


Evac

Evacuate Area


Spill->Evac







Figure 1: Operational workflow for handling alkylated tetrahydroquinolines, distinguishing between physical states.


Key Procedural Nuances:


    

  • 

    Viscosity Management:  If the substance is a viscous liquid (common for methylated THQs), use positive displacement pipettes . Standard air-displacement pipettes will result in inaccuracy and dripping, increasing contamination risk.
    

    • 

  • 

    Atmospheric Control:  THQs are susceptible to oxidation, turning dark brown/red upon air exposure. Flush storage containers with Nitrogen or Argon  after use to prevent degradation into quinolines.
    

    • 

  • 

    Decontamination:  Do not use bleach. Bleach can react with amines to form chloramines (toxic gas). Use a weak acid solution (e.g., 5% Citric Acid) to neutralize residues on glassware before washing.
    

    • 



Emergency Response & Disposal Protocol


Spill Response (Small Scale < 50 mL/g)


    

  • 

    Alert:  Notify nearby personnel.
    

    • 

  • 

    PPE Upgrade:  Don Silver Shield/Laminate gloves  if direct contact with the bulk material is likely.
    

    • 

  • 

    Neutralize & Absorb: 
    

      

    • 

      Do NOT  use paper towels immediately (increases surface area for evaporation).
      

      • 

    • 

      Cover with an absorbent pad or vermiculite.
      

      • 

    • 

      Optional: Mist lightly with dilute acetic acid to reduce volatility (neutralize the amine).
      

      • 

    

    • 

  • 

    Clean:  Scoop into a hazardous waste bag. Wipe surface with soap and water.[1][3]
    

    • 



Disposal Specifications


This compound must be classified as Hazardous Chemical Waste .


    

  • 

    Waste Labeling:  "Organic Alkali / Amine - Toxic/Irritant."
    

    • 

  • 

    Incompatibility:  NEVER mix with:
    

      

    • 

      Oxidizing agents (Nitric acid, Peroxides) -> Fire/Explosion risk.
      

      • 

    • 

      Acid chlorides/Anhydrides -> Exothermic reaction.
      

      • 

    

    • 



References


    

  • 

    National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 7048, 1,2,3,4-Tetrahydroquinoline. Retrieved from [Link]
    

    • 






Sources
                    
                    


                    

                        
                    

                

            

                    

    

 

  

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                                    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.                                    

                                

                            

                        


						


												

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